3-(3-Chlorosulfonylphenyl)acrylic acid methyl ester

• Molecular Formula: C10H9ClO4S
• Molecular Weight: 260.69 g/mol
• IUPAC Name: methyl 3-(3-chlorosulfonylphenyl)prop-2-enoate
• InChI: InChI=1S/C10H9ClO4S/c1-15-10(12)6-5-8-3-2-4-9(7-8)16(11,13)14/h2-7H,1H3
• InChI Key: IRLXDBWFFKLKOD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CC(=CC=C1)S(=O)(=O)Cl

Description

3-(3-Chlorosulfonylphenyl)acrylic acid methyl ester is a useful research compound. Its molecular formula is C10H9ClO4S and its molecular weight is 260.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the sodium salt of 3-(3-sulfophenyl)acrylic acid methyl ester (2) (0.670 g, 2.53 mmol) benzene (2 ml), thionyl chloride (1,508 g, 0.9 ml, 12.67 mmol) and 3 drops of dimethylformamide were added and the resultant suspension was stirred at reflux for one hour. The reaction mixture was evaporated, the residue was dissolved in benzene (3 ml), filtered and the filtrate was evaporated to give the title compound (0.640 g, 97%).